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The table below compares the mechanism of action and key experimental data for Vimirogant and other

representative oral small-molecule drugs in development for psoriasis.

Drug Mechanism of Molecular Target & Potency Key Experimental
Name Action (ICs0lKi) Findings

| Vimirogant | Inverse agonist of the retinoic acid receptor-related orphan receptor gamma t (RORyt) [1]. |
RORyt inhibitor « Ki = 3.5 nM ¢ ICso = 17 nM [1] | * Inhibits IL-17A secretion from activated human
PBMCs (ICso = 18 nM) and human whole blood (ICso = 192 nM) [1]. * Selectively inhibits Th17 cell
differentiation without affecting Th1, Th2, or Treg cells [1]. * In an EAE mouse model, it suppressed clinical
symptoms, demyelination, and inflammatory markers [1]. | | Deucravacitinib | Allosteric inhibitor of
Tyrosine Kinase 2 (TYK2) [2]. | Selective TYK2 inhibitor (binds to the pseudokinase domain) [2] | *
Achieved high rates of PASI 75 (Plaque Psoriasis Area Severity Index) response in Phase III trials [3]. *
Functions by blocking signaling of key cytokines (IL-23, IL-12, Type I IFN) with a mechanism that
promotes target specificity and reduces adverse events [2]. | | Apremilast | Inhibitor of Phosphodiesterase-4
(PDE4) [4]. | PDE4 inhibitor [4] | » In the ESTEEM 1 Phase III trial, 33.1% of patients achieved PASI 75 at
week 16 vs. 5.3% on placebo [4].  Increases intracellular cAMP, modulating the production of both pro-

inflammatory and anti-inflammatory cytokines (e.g., reduces IL-17A, IL-23; increases I1L-10) [4]. |
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Experimental Protocols for Key Data

For researchers, understanding the methodology behind the key findings is crucial. Here are the experimental

protocols related to the data for Vimiregant cited above [1]:

¢ In Vitro IL-17A Inhibition in hPBMCs/Whole Blood

o Objective: To quantify the inhibition of IL-17A secretion by Vimirogant in physiologically
relevant human immune cell environments.
o Methods:
= Cell Isolation/Collection: Isolate human peripheral blood mononuclear cells (PBMCs)
from donor blood or use fresh, anticoagulated human whole blood.
= Stimulation & Treatment: Stimulate cells with a mitogen (e.g., phytohemagglutinin-P) to
activate T cells and induce IL-17A production. Co-treat with a concentration range of
Vimirogant or a vehicle control.
= Incubation: Incubate cultures for a predetermined period (e.g., 72 hours for PBMCs, 48
hours for whole blood).
= Analysis: Centrifuge samples to collect supernatant. Quantify IL-17A concentration in the
supernatant using a specific immunoassay (e.g., ELISA).
= Data Calculation: Plot IL-17A concentration against the log of Vimirogant concentration
to determine the 1Cso value.

e In Vivo Efficacy in Mouse EAE Model

o Objective: To evaluate the efficacy of Vimirogant in suppressing disease in a mouse model of
autoimmune encephalomyelitis (EAE), a model for human Th17-driven autoimmune diseases.
o Methods:
= Induction: Induce EAE in C57BL/6 mice by immunizing with myelin oligodendrocyte
glycoprotein peptide 35-55 (MOG3>-5°) emulsified in Complete Freund's Adjuvant (CFA).
= Dosing: Administer Vimirogant or vehicle control orally once daily, typically starting at
the time of immunization or at the onset of clinical signs.
= Assessment:
= Clinical Scoring: Monitor and score mice daily for clinical symptoms of EAE (e.g.,
limb weakness, paralysis) on a standardized scale.
= Tissue Analysis: At the endpoint, harvest spinal cords for histological analysis
(e.g., Luxol Fast Blue staining to assess demyelination) and for molecular analysis
(e.g., qPCR to measure mRNA expression of inflammatory markers like IL-17A,
IFN-y, IL-6).
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Psoriasis Sighaling Pathways and Drug Targets

The diagram below illustrates the intracellular signaling pathways in psoriasis and where Vimirogant and

the other compared drugs exert their action.
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The search results indicate that Vimirogant is no longer in development for psoriasis [5]. However, its
mechanism as a RORyt inhibitor remains scientifically significant. The field of psoriasis treatment continues
to advance with other oral small molecules, particularly TYK2 inhibitors like deucravacitinib, which has

progressed to approval and offers a different, highly specific approach to modulating the IL-23 pathway [2]
[3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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